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Compound of Interest

Compound Name: GSK 625433

Cat. No.: B1672395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the GSK625433 replicon

system for the study of Hepatitis C Virus (HCV) and the evaluation of antiviral compounds.

GSK625433 is a potent and selective non-nucleoside inhibitor of the HCV NS5B RNA-

dependent RNA polymerase, a critical enzyme for viral replication.[1] The compound, belonging

to the acyl pyrrolidine series, binds to the palm region of the NS5B polymerase and exhibits

significant activity against genotype 1 HCV.[1]

The HCV replicon system is an invaluable in vitro tool that allows for the study of viral RNA

replication in a cell culture setting without the production of infectious virus particles, thus

reducing biosafety requirements.[2] These systems typically consist of a human hepatoma cell

line (e.g., Huh-7) harboring a subgenomic HCV RNA that can autonomously replicate.[2][3]

Reporter genes, such as luciferase, are often incorporated into the replicon to provide a simple

and quantitative measure of replication levels.[2][3]

This document outlines the protocols for assessing the antiviral activity of GSK625433,

determining its cytotoxicity, and selecting and analyzing for resistant viral variants.
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HCV Genotype Enzyme Form IC₅₀ (nM)

1a Full-length 3

1a Δ21 3

1b Full-length 1

1b Δ21 1

2a Δ21 >1000

3a Δ21 100

3b Δ21 >1000

4a Δ21 200

Data extracted from Gray et al., 2007.[1] The Δ21 enzyme is a truncated form of NS5B lacking

the C-terminal 21 amino acids, which increases its solubility.

Table 2: Antiviral Activity of GSK625433 in HCV Replicon
Cells

HCV Genotype Assay Format EC₅₀ (nM)
CC₅₀ (Huh-7
cells, µM)

Selectivity
Index (SI)

1b ELISA (NS5A) 10 >10 >1000

1b Luciferase 15 >10 >667

Data extracted from Gray et al., 2007.[1] The Selectivity Index is calculated as CC₅₀ / EC₅₀.
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Caption: Mechanism of action of GSK625433 in the HCV replication cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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